Cas no 58997-12-9 (3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide)
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide is a conjugated metabolite of 3,5,6-trichloro-2-pyridinol (TCPy), a primary degradation product of chlorpyrifos and other organophosphate insecticides. This glucuronide derivative is formed via phase II metabolism, enhancing water solubility for efficient excretion. Its structural characterization includes a beta-D-glucuronide moiety linked to the hydroxyl group of TCPy, facilitating detection in biological matrices. This compound is particularly valuable in toxicological and environmental studies, serving as a biomarker for assessing exposure to chlorpyrifos. Its stability and well-defined analytical properties make it suitable for use in LC-MS/MS and HPLC-based methodologies, ensuring reliable quantification in urine and other biological samples.
58997-12-9 structure
Product Name:3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide
CAS No:58997-12-9
MF:C11H10Cl3NO7
MW:374.558600902557
CID:378589
PubChem ID:181200
Update Time:2025-08-04
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3,5,6-trichloropyridin-2-yl)oxy-oxane-2-carboxylic acid
- 3,5,6-Trichloro-2-pyridinol β-D-Glucuronide
- 3,5,6-Trichloro-2-py
- 3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3,5,6-trichloropyridin-2-yl)oxyoxane-2-carboxylic acid
- W-203213
- 3,5,6-Trichloro-2-pyridinyl-beta-D-glucopyranosiduronic acid
- DTXSID70207726
- A-D-Glucuronide
- 58997-12-9
- 3,5,6-Trichloro-2-pyridinol beta -D-Glucuronide
- 3,5,6-TRICHLORO-2-PYRIDINOL BETA-D-GLUCURONIDE
- 3,5,6-Trichloro-2-pyridinol
- 3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Sodium Salt
- 3,5,6-Trichloro-2-pyridinol b-D-glucuronide
- 3,5,6-Trichloro-2-pyridinol ?-D-Glucuronide
- beta-D-Glucopyranosiduronic acid, 3,5,6-trichloro-2-pyridinyl-
- (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-((3,5,6-trichloropyridin-2-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
- DTXCID20130217
- (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-[(3,5,6-TRICHLOROPYRIDIN-2-YL)OXY]OXANE-2-CARBOXYLIC ACID
- 3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide
-
- Inchi: 1S/C11H10Cl3NO7/c12-2-1-3(13)9(15-8(2)14)22-11-6(18)4(16)5(17)7(21-11)10(19)20/h1,4-7,11,16-18H,(H,19,20)/t4-,5-,6+,7-,11-/m0/s1
- InChI Key: XIPKXSPRDJUGPJ-DEGUGSHBSA-N
- SMILES: ClC1=CC(=C(N=C1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)Cl)Cl
Computed Properties
- Exact Mass: 372.95200
- Monoisotopic Mass: 372.952285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 129.34000
- LogP: 0.31280
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T773870-2.5mg |
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide |
58997-12-9 | 2.5mg |
$ 335.00 | 2023-02-03 | ||
| TRC | T773870-5mg |
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide |
58997-12-9 | 5mg |
$ 610.00 | 2023-02-03 | ||
| TRC | T773870-10mg |
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide |
58997-12-9 | 10mg |
$ 1105.00 | 2023-02-03 | ||
| TRC | T773870-25mg |
3,5,6-Trichloro-2-pyridinol β-D-Glucuronide |
58997-12-9 | 25mg |
$ 1135.00 | 2022-06-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220896-2.5 mg |
3,5,6-Trichloro-2-pyridinol β-D-Glucuronide, |
58997-12-9 | 2.5 mg |
¥3,610.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220896-2.5mg |
3,5,6-Trichloro-2-pyridinol β-D-Glucuronide, |
58997-12-9 | 2.5mg |
¥3610.00 | 2023-09-05 | ||
| A2B Chem LLC | AG72533-1mg |
3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE |
58997-12-9 | Min. 95% [1H-NMR] | 1mg |
$230.00 | 2024-04-19 | |
| A2B Chem LLC | AG72533-2mg |
3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE |
58997-12-9 | Min. 95% [1H-NMR] | 2mg |
$277.00 | 2024-04-19 | |
| A2B Chem LLC | AG72533-5mg |
3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE |
58997-12-9 | Min. 95% [1H-NMR] | 5mg |
$442.00 | 2024-04-19 | |
| A2B Chem LLC | AG72533-10mg |
3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE |
58997-12-9 | Min. 95% [1H-NMR] | 10mg |
$642.00 | 2024-04-19 |
3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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